Cas no 1000339-32-1 (1-(5-Fluoro-2-methylphenyl)pyrrolidine)

• Product Name: 1-(5-Fluoro-2-methylphenyl)pyrrolidine
• CAS No: 1000339-32-1
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD09878397
• CID: 857916
• PubChem ID: 26985695
• Update Time: 2025-04-19

1-(5-Fluoro-2-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Fluoro-2-methylphenyl)pyrrolidine
• PC3654
• Pyrrolidine, 1-(5-fluoro-2-methylphenyl)-
• MFCD09878397
• BS-18988
• SCHEMBL23717773
• AKOS006346690
• 1000339-32-1
• DTXSID30650471
• CS-0211472

• MDL： MFCD09878397
• Inchi： 1S/C11H14FN/c1-9-4-5-10(12)8-11(9)13-6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： GOOZUHYJYYEFLB-UHFFFAOYSA-N
• SMILES： C1(C(C)=CC=C(F)C=1)N1CCCC1

Computed Properties

• Exact Mass: 179.11100
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 267.8±33.0 ºC (760 Torr),
• Flash Point: 115.8±25.4 ºC,
• Solubility: Very slightly soluble (0.68 g/l) (25 º C),
• PSA: 3.24000
• LogP: 2.79930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines